4-(3-bromo-4-methoxyphenyl)-3,5-dimethylIsoxazole

• Molecular Formula: C12H12BrNO2
• Molecular Weight: 282.13 g/mol
• IUPAC Name: 4-(3-bromo-4-methoxyphenyl)-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C12H12BrNO2/c1-7-12(8(2)16-14-7)9-4-5-11(15-3)10(13)6-9/h4-6H,1-3H3
• InChI Key: JBABPWCBVFGMDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC(=C(C=C2)OC)Br

Description

4-(3-bromo-4-methoxyphenyl)-3,5-dimethylIsoxazole is a useful research compound. Its molecular formula is C12H12BrNO2 and its molecular weight is 282.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(3-bromo-4-methoxyphenyl)pentane-2,4-dione (40 mg, 0.14 mmol) and hydroxylamine hydrochloride (30 mg, 0.43 mmol) in 95% ethanol (0.50 mL) was refluxed for 4 h. After cooling to RT, the mixture was taken up in 30 mL of ether and washed with 10 mL of saturated sodium bicarbonate solution followed by 10 mL of brine. Drying over sodium sulfate and concentration afforded 40 mg of crude product which was purified by flash column chromatography, eluting with 50% dichloromethane in hexane, to yield 28 mg of the title compound as a white solid. Mass spectrum (NH3/CI): m/z=282 (M+1).